Cas no 1822680-87-4 (1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol)

• Product Name: 1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol
• CAS No: 1822680-87-4
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• MDL: MFCD27953046
• CID: 5152706
• Update Time: 2026-03-03

1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol
• 3,5-Dichloro-α-cyclopropyl-α-methylbenzenemethanol
• Benzenemethanol, 3,5-dichloro-α-cyclopropyl-α-methyl-

• MDL： MFCD27953046
• Inchi： 1S/C11H12Cl2O/c1-11(14,7-2-3-7)8-4-9(12)6-10(13)5-8/h4-7,14H,2-3H2,1H3
• InChI Key： JCLHLUXGGZAWMX-UHFFFAOYSA-N
• SMILES： C1(C(C2CC2)(C)O)=CC(Cl)=CC(Cl)=C1

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 306.2±27.0 °C(Predicted)
• pka: 13.79±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol

1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol (CAS 1822680-87-4): A Comprehensive Technical Overview

1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol (CAS 1822680-87-4) is an important organic compound with a unique molecular structure that combines a cyclopropyl group with a dichlorophenyl moiety. This white crystalline powder has gained significant attention in pharmaceutical research and specialty chemical applications due to its distinctive steric and electronic properties.

The compound's molecular formula C₁₁H₁₂Cl₂O reveals its moderate molecular weight of 231.12 g/mol, making it suitable for various synthetic transformations. Researchers particularly value its 1-cyclopropyl ethanol backbone, which contributes to enhanced metabolic stability in potential drug candidates. The 3,5-dichlorophenyl substitution pattern provides interesting electronic characteristics that influence both reactivity and biological activity.

Recent studies highlight the growing importance of 1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol derivatives in medicinal chemistry. The compound serves as a key intermediate in developing novel therapeutic agents, particularly in central nervous system (CNS) drug discovery. Its structural features address current challenges in blood-brain barrier penetration, a hot topic in neuroscience research and Alzheimer's disease treatment development.

The synthesis of CAS 1822680-87-4 typically involves Grignard reactions between appropriately substituted aromatic compounds and cyclopropane derivatives. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's focus on sustainable manufacturing. Researchers frequently search for "eco-friendly synthesis of 1-cyclopropyl ethanol derivatives" and "scalable production of dichlorophenyl compounds," indicating strong market interest in efficient production methods.

Analytical characterization of 1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol typically employs HPLC, GC-MS, and NMR spectroscopy. The compound shows excellent stability under standard storage conditions (room temperature, protected from moisture), making it practical for industrial applications. Quality control specifications for CAS 1822680-87-4 generally require ≥98% purity, with particular attention to residual solvent levels and related substances.

Beyond pharmaceutical applications, this compound finds use in advanced material science. The dichlorophenyl-cyclopropyl structure contributes to unique electronic properties in polymer systems, addressing current demands for specialty coatings with enhanced durability. Material scientists increasingly investigate such halogenated ethanol derivatives for their potential in organic electronics and smart materials.

The global market for 1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol reflects growing demand from both academic and industrial sectors. Current price trends show stability for research quantities (1-100g) with competitive options emerging from certified suppliers. Procurement specialists often search for "reliable source of CAS 1822680-87-4" and "bulk quantities of dichlorophenyl cyclopropanol," indicating robust commercial interest.

Safety considerations for handling 1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's Material Safety Data Sheet (MSDS) provides detailed handling instructions that comply with current regulatory standards.

Future research directions for CAS 1822680-87-4 include exploration of its enantiomeric forms, as the chiral center offers potential for stereoselective applications. The pharmaceutical industry shows particular interest in "chiral synthesis of 1-cyclopropyl ethanol pharmaceuticals" and "asymmetric catalysis using dichlorophenyl derivatives," suggesting important development pathways.

Environmental fate studies indicate that 1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol undergoes moderate biodegradation under appropriate conditions. Current waste management practices emphasize solvent recovery and proper disposal methods, aligning with green chemistry initiatives. Environmental scientists frequently investigate "degradation pathways of chlorinated ethanol compounds" to address sustainability concerns.

For researchers working with CAS 1822680-87-4, proper analytical reference standards are essential. Certified reference materials (CRMs) with comprehensive characterization data ensure reliable experimental results. Quality-focused laboratories prioritize "authentic standards for dichlorophenyl cyclopropanol analysis" to maintain data integrity in their studies.

The intellectual property landscape surrounding 1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol includes several patents covering synthetic methods and specific applications. Recent filings demonstrate growing interest in its use as a building block for kinase inhibitors, reflecting current trends in targeted cancer therapies. Patent analysts monitor developments in "cyclopropyl ethanol derivative patents" to track innovation in this chemical space.

In conclusion, 1-(3,5-Dichlorophenyl)-1-cyclopropyl ethanol (CAS 1822680-87-4) represents a versatile compound with significant potential across multiple scientific disciplines. Its balanced physicochemical properties, combined with current market demands for specialized intermediates, position it as an important material in contemporary chemical research and development.